Cas no 1779895-68-9 ((3,4-Difluoro-2-methoxyphenyl)methanol)

• Product Name: (3,4-Difluoro-2-methoxyphenyl)methanol
• CAS No: 1779895-68-9
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 4937147
• PubChem ID: 84654817
• Update Time: 2025-10-21

(3,4-Difluoro-2-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-Difluoro-2-methoxyphenyl)methanol

• Inchi： 1S/C8H8F2O2/c1-12-8-5(4-11)2-3-6(9)7(8)10/h2-3,11H,4H2,1H3
• InChI Key： DVRHSYNJASBWMQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CO)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (3,4-Difluoro-2-methoxyphenyl)methanol

Introduction to (3,4-Difluoro-2-methoxyphenyl)methanol (CAS No. 1779895-68-9)

Introduction

The compound (3,4-Difluoro-2-methoxyphenyl)methanol, with the CAS registry number 1779895-68-9, is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of phenolic alcohols, characterized by the presence of a hydroxymethyl group (-CH₂OH) attached to a substituted phenol ring. The substituents on the phenol ring include two fluorine atoms at the 3 and 4 positions and a methoxy group (-OCH₃) at the 2 position, which significantly influence its chemical reactivity and physical properties.

Chemical Structure and Properties

The molecular structure of (3,4-Difluoro-2-methoxyphenyl)methanol is defined by its aromatic ring system, which is heavily substituted with electron-withdrawing groups (fluorine atoms) and an electron-donating methoxy group. The presence of these substituents leads to a complex interplay of electronic effects, making this compound a valuable subject for studying aromatic chemistry and reactivity. The fluorine atoms at positions 3 and 4 introduce significant electron-withdrawing effects, which can influence the acidity of the hydroxymethyl group and the overall stability of the molecule.

Synthesis and Production

The synthesis of (3,4-Difluoro-2-methoxyphenyl)methanol involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. One common approach involves the nucleophilic substitution of a suitable aryl halide with a hydroxymethyl group, followed by selective fluorination and methylation steps. The use of transition metal catalysts has also been explored to optimize reaction conditions and minimize side reactions.

Applications in Pharmaceutical Research

One of the most promising applications of (3,4-Difluoro-2-methoxyphenyl)methanol lies in its potential as a lead compound in pharmaceutical research. The compound's unique combination of substituents makes it an attractive candidate for drug design, particularly in targeting specific receptors or enzymes. Recent studies have demonstrated its ability to modulate certain G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and neurological conditions.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of (3,4-Difluoro-2-methoxyphenyl)methanol is crucial. Initial toxicity studies indicate that this compound exhibits low acute toxicity; however, further research is needed to assess its long-term effects on ecosystems. Regulatory agencies have not yet classified this compound as hazardous under current guidelines; however, prudent handling practices are recommended due to its potential for skin irritation and inhalation risks.

Future Directions and Research Opportunities

The future of (3,4-Difluoro-2-methoxyphenyl)methanol looks promising as researchers continue to explore its potential applications across diverse fields. Ongoing studies are focused on optimizing its synthesis pathways for large-scale production while maintaining high purity standards. Additionally, investigations into its biodegradation pathways are underway to ensure sustainable use practices.

Conclusion

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